Cas no 1053656-61-3 (2-tert-Butyloxycarbonylaminomethyl-5-(3,4-dichlorophenyl)-1,3,4oxadiazole)

• Product Name: 2-tert-Butyloxycarbonylaminomethyl-5-(3,4-dichlorophenyl)-1,3,4oxadiazole
• CAS No: 1053656-61-3
• MF: C₁₄H₁₅Cl₂N₃O₃
• MW: 344.193201303482
• MDL: MFCD10568229
• CID: 4679026
• Update Time: 2025-10-29

2-tert-Butyloxycarbonylaminomethyl-5-(3,4-dichlorophenyl)-1,3,4oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-TERT-BUTYLOXYCARBONYLAMINOMETHYL-5-(3,4-DICHLOROPHENYL)-[1,3,4]OXADIAZOLE
• 2-tert-Butyloxycarbonylaminomethyl-5-(3,4-dichlorophenyl)-1,3,4oxadiazole

• MDL： MFCD10568229
• Inchi： 1S/C14H15Cl2N3O3/c1-14(2,3)22-13(20)17-7-11-18-19-12(21-11)8-4-5-9(15)10(16)6-8/h4-6H,7H2,1-3H3,(H,17,20)
• InChI Key： XKMNEGYJJCIEPO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=NN=C(CNC(=O)OC(C)(C)C)O1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 392
• Topological Polar Surface Area: 77.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-tert-Butyloxycarbonylaminomethyl-5-(3,4-dichlorophenyl)-1,3,4oxadiazole

2-tert-Butyloxycarbonylaminomethyl-5-(3,4-dichlorophenyl)-1,3,4oxadiazole: A Comprehensive Overview of Its Chemistry, Applications, and Research Trends

2-tert-Butyloxycarbonylaminomethyl-5-(3,4-dichlorophenyl)-1,3,4oxadiazole, with CAS number 1053656-61-3, is a specialized heterocyclic compound that has garnered significant attention in medicinal chemistry and organic synthesis. This molecule features a unique structural framework combining an oxadiazole ring, a tert-butyloxycarbonyl (Boc) protecting group, and a dichlorophenyl moiety, making it a valuable intermediate in drug discovery and material science. Researchers and industry professionals often search for terms like "Boc-protected oxadiazole synthesis", "CAS 1053656-61-3 applications", and "1,3,4-oxadiazole derivatives in pharmaceuticals", reflecting its relevance in cutting-edge scientific inquiries. The compound's design aligns with current trends in developing novel therapeutic agents, particularly in areas such as kinase inhibition and anti-inflammatory research, which are hot topics due to the global focus on personalized medicine and sustainable health solutions.

The chemical properties of 2-tert-Butyloxycarbonylaminomethyl-5-(3,4-dichlorophenyl)-1,3,4oxadiazole contribute to its versatility. With a molecular formula that includes chlorine atoms and a Boc group, it exhibits moderate stability under standard conditions, allowing for handling in laboratory settings without stringent precautions. Its solubility profile—often soluble in organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile—facilitates its use in various reaction schemes. This aligns with common search queries such as "solubility of Boc-oxadiazole compounds" and "handling heterocyclic intermediates", which are frequently explored by chemists optimizing synthetic pathways. The compound's melting point and spectroscopic characteristics (e.g., NMR and IR data) are well-documented, aiding in quality control and identification processes, a aspect crucial for reproducibility in research, a key concern in the era of AI-driven data validation and open science initiatives.

In terms of applications, 2-tert-Butyloxycarbonylaminomethyl-5-(3,4-dichlorophenyl)-1,3,4oxadiazole serves as a pivotal building block in organic synthesis, particularly for constructing complex molecules with biological activity. It is extensively used in the preparation of oxadiazole-based pharmacophores, which are known for their roles as enzyme inhibitors and receptor modulators. For instance, this compound can be deprotected to reveal primary amine groups, enabling further functionalization in drug candidates targeting diseases like cancer or metabolic disorders. This connects to trending topics such as "green chemistry in drug development" and "sustainable synthesis routes", as researchers seek eco-friendly methods to reduce waste and energy consumption. Additionally, its incorporation into materials science, such as in the design of fluorescent probes or polymers, addresses growing interest in "smart materials for biomedical applications", a area fueled by advancements in nanotechnology and AI-assisted material discovery.

The synthesis of 2-tert-Butyloxycarbonylaminomethyl-5-(3,4-dichlorophenyl)-1,3,4oxadiazole typically involves multi-step reactions starting from readily available precursors like hydrazides and carboxylic acids, followed by cyclization and protection steps. Common methods include the reaction of 3,4-dichlorobenzoic acid hydrazide with appropriate reagents under controlled conditions, emphasizing atom economy and yield optimization—topics often searched as "efficient synthesis of heterocycles" or "Boc protection strategies". Recent innovations focus on catalytic approaches and microwave-assisted synthesis, reducing reaction times and improving sustainability, which resonates with the global push towards "green and efficient chemical processes". These advancements are particularly relevant given the increasing use of machine learning in predicting reaction outcomes, a hotspot in chemical research where compounds like this serve as test cases for algorithm validation.

Market dynamics and research trends highlight the growing importance of 2-tert-Butyloxycarbonylaminomethyl-5-(3,4-dichlorophenyl)-1,3,4oxadiazole in the pharmaceutical and agrochemical industries. With a surge in demand for novel heterocyclic compounds, this molecule is often sourced from specialized suppliers and used in high-throughput screening campaigns. Searches for "suppliers of CAS 1053656-61-3" and "oxadiazole market analysis" reflect its commercial viability. Moreover, its role in developing treatments for emerging health challenges, such as antimicrobial resistance or chronic inflammation, ties into broader discussions on "future of drug discovery" and "AI in medicinal chemistry", where computational tools are used to design derivatives with enhanced properties. The compound's stability and functional group diversity make it a candidate for patent filings and collaborative research projects, fostering innovation in academic and industrial settings.

Quality control and regulatory aspects are essential when working with 2-tert-Butyloxycarbonylaminomethyl-5-(3,4-dichlorophenyl)-1,3,4oxadiazole. Standard analytical techniques, including HPLC, mass spectrometry, and chromatography, ensure purity and consistency, addressing common concerns like "purity standards for research chemicals". While the compound is not classified under hazardous categories, proper handling guidelines emphasize storage in cool, dry places to prevent degradation. This aligns with best practices in laboratory safety, a topic frequently searched as "safe handling of organic intermediates". Furthermore, its compliance with general chemical regulations supports its use in global research, contributing to initiatives like the "UN Sustainable Development Goals" by enabling safer chemical innovations.

In conclusion, 2-tert-Butyloxycarbonylaminomethyl-5-(3,4-dichlorophenyl)-1,3,4oxadiazole (CAS 1053656-61-3) represents a significant compound in modern chemistry, with applications spanning drug discovery, material science, and sustainable synthesis. Its unique structure and properties make it a valuable tool for researchers exploring "novel heterocyclic frameworks" and "Boc-protection techniques". By integrating insights from current trends such as AI-driven research and green chemistry, this overview underscores the compound's role in advancing scientific knowledge and addressing global challenges. For those interested in deeper exploration, resources on "oxadiazole derivative synthesis" and related topics provide further guidance, highlighting the ongoing evolution of this field.